84163-42-8(1-Formylpiperidine-4-carboxylic Acid),F0749

1-Formylpiperidine-4-carboxylic Acid Properties

Names and Identifiers

- 1-FORMYL-PIPERIDINE-4-CARBOXYLIC ACID
- 1-Formyl-4-piperidinecarboxylic Acid
- 1-formylpiperidine-4-carboxylic acid
- 4-Piperidinecarboxylicacid, 1-formyl-
- 1-Formylisonipecotic Acid
- 1-Formyl-piperidin-4-carbonsaeure
- n-formylisonipecotic acid
- 4-PIPERIDINECARBOXYLIC ACID, 1-FORMYL-
- 1-Formyl-piperidine-4-carboxylic ac
- 1-FORMYL-PIPERIDINE-4-CARBOXYLICACID
- N-formyl isonipecotic acid
- IZNTWTMLHCGAJU-UHFFFAOYSA-N
- BCP12736
- SBB053321
- 0374AF
- 1-Formyl-4-piperidinecarboxylic acid (ACI)
- Isonipecotic acid, 1-formyl- (6CI)
- 1-formyl-piperidine-4-carboxylic acid, AldrichCPR
- AKOS010054620
- PB20033
- CS-W010915
- MFCD03425206
- F0749
- SY050568
- 4-PIPERIDINECARBOXYLIC ACID, 1-FORMYL-, (+)-
- AS-37801
- 84163-42-8
- SCHEMBL1712428
- DTXSID00374697
- 67659-33-0
- DB-076001
- MDL： MFCD03425206
- InChIKey： IZNTWTMLHCGAJU-UHFFFAOYSA-N
- Inchi： 1S/C7H11NO3/c9-5-8-3-1-6(2-4-8)7(10)11/h5-6H,1-4H2,(H,10,11)
- SMILES： O=CN1CCC(C(O)=O)CC1

Computed Properties

Exact Mass: 157.07400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 157.074
Heavy Atom Count: 11
Complexity: 161
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Topological Polar Surface Area: 57.6

Experimental Properties

LogP: 0.51320
PSA: 57.61000
Refractive Index: 1.591
Boiling Point: 377.8°C at 760 mmHg
Melting Point: 136.0 to 140.0 deg-C
Vapor Pressure: 0.0±1.8 mmHg at 25°C
Flash Point: 182.3ºC
Solubility: Dissolution (36 g/l) (25 º C),
Color/Form: Solid
Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),

1-Formylpiperidine-4-carboxylic Acid Security Information

Symbol:
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：-20 °C
Risk Phrases： R22
Signal Word：Danger

1-Formylpiperidine-4-carboxylic Acid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Formylpiperidine-4-carboxylic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ET5-1g	1-Formylpiperidine-4-carboxylic acid	84163-42-8	97.0%	1g	$85.00	2025-02-19
A2B Chem LLC	AB58361-1g	1-Formylpiperidine-4-carboxylic acid	84163-42-8	98%	1g	$22.00	2024-04-19
Aaron	AR003F1H-250mg	1-Formylpiperidine-4-carboxylic acid	84163-42-8	97%	250mg	$2.00
abcr	AB172271-10g	1-Formyl-piperidine-4-carboxylic acid, 97%; .	84163-42-8	97%	10g	€75.90
Advanced ChemBlocks	G-5920-25G	1-Formyl-piperidine-4-carboxylic acid	84163-42-8	97%	25G	$50	2023-04-13
Alichem	A129004167-5g	1-Formylpiperidine-4-carboxylic acid	84163-42-8	95%	5g	$278.19	2023-08-31
Ambeed	A794291-1g	1-Formylpiperidine-4-carboxylic acid	84163-42-8	98%	1g	$30.0	2024-07-24
AstaTech	61602-1/G	1-FORMYLPIPERIDINE-4-CARBOXYLIC ACID	84163-42-8	97%	1/G	$134	2022-06-01
Chemenu	CM108685-25g	4-piperidinecarboxylic acid, 1-formyl-	84163-42-8	95%	25g	$400	2021-08-06
eNovation Chemicals LLC	D497013-1G	1-formylpiperidine-4-carboxylic acid	84163-42-8	97%	1G	$125	2022-06-06

1-Formylpiperidine-4-carboxylic Acid Synthesis

Synthetic Circuit 1

84163-42-8

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 1 h, rt → 60 °C; 60 °C → 0 °C
1.2 0 - 5 °C; 14 h, 0 - 5 °C

Reference

A simple and efficient method for the synthesis of 1,2-benzisoxazoles. A series of its potent acetylcholinesterase inhibitors

Basappa; Mantelingu, K.; Sadashiva, M. P.; Rangappa, K. S., Indian Journal of Chemistry, 2004, (9), 1954-1957

Synthetic Circuit 2

84163-42-8

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Chloroform ; rt; 15 min, rt; rt → 5 °C
1.2 0 - 5 °C; 5 °C → 30 °C; 4 h, 30 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 30 min, 30 °C

Reference

Design and Straightforward Synthesis of Novel N-substituted 6-Fluoro-3-(piperidin-4-yl)-1,2-benzoxazole Derivatives and Their Antibacterial Activity

Garlapati, Krishna Kanth; Ganta, Ravi Kumar; Kumar, K. Siva; Srinivasu, N., Russian Journal of Organic Chemistry, 2023, 59(1), 190-195

Synthetic Circuit 3

71-47-6

84163-42-8

Reaction Conditions

1.1 Reagents: Chloride Solvents: Formic acid

Reference

Synthesis of 4-aminopiperidine

Yakhontov, L. N.; Yatsenko, S. V.; Rubtsov, M. V., Zhurnal Obshchei Khimii, 1958, 28, 3115-19

Synthetic Circuit 4

84163-42-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: 2,4,6-Trimethylpyridine , Tricyclohexylstannyl 1,1,1-trifluoromethanesulfonate Solvents: Sulfolane ; 24 h, 4 bar, 453 K

Reference

Tin-catalyzed reductive coupling of amines with CO2 and H2

Paparakis, Alexandros; Turnell-Ritson, Roland C.; Sapsford, Joshua S.; Ashley, Andrew E.; Hulla, Martin, Catalysis Science & Technology, 2023, 13(3), 637-644

Synthetic Circuit 5

84163-42-8

Reaction Conditions

1.1 Reagents: Acetic anhydride ; 13 - 14 h, 10 - 15 °C
1.2 Solvents: Isopropanol ; 2 h, 0 - 5 °C

Reference

Synthesis of related substances of antipsychotic drug Risperidone

Gupta, Poonam, Pharma Innovation, 2021, 10(11), 99-104

Synthetic Circuit 6

84163-42-8

Reaction Conditions

1.1 Reagents: Acetic anhydride ; 1 h, 65 °C; 16 h, rt

Reference

Reformulating a Pharmacophore for 5-HT2A Serotonin Receptor Antagonists

Younkin, Jason; Gaitonde, Supriya A.; Ellaithy, Amr; Vekariya, Rakesh; Baki, Lia; et al, ACS Chemical Neuroscience, 2016, 7(9), 1292-1299

Synthetic Circuit 7

84163-42-8

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Isopropanol ; 14 h, 0 - 5 °C

Reference

Synthesis of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole amino acid derivatives and anti-DNA damaging activity

Ranganatha, S. R.; Vinaya, K.; Chandrappa, S.; Kumar, C. S. Ananda; Prasad, B. Benaka; et al, International Journal of Drug Design and Discovery, 2010, 1(1), 57-64

Synthetic Circuit 8

2258-42-6

84163-42-8

Reaction Conditions

Reference

Synthesis and neuroleptic activity of 3-(1-substituted-4-piperidinyl)-1,2-benzisoxazoles

Strupczewski, Joseph T.; Allen, Richard C.; Gardner, Beth Ann; Schmid, Blaine L.; Stache, Ulrich; et al, Journal of Medicinal Chemistry, 1985, 28(6), 761-9

1-Formylpiperidine-4-carboxylic Acid Raw materials

1-Formylpiperidine-4-carboxylic Acid Preparation Products

1-Formylpiperidine-4-carboxylic Acid (84163-42-8)

1-Formylpiperidine-4-carboxylic Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84163-42-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:84163-42-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84163-42-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1-Formylpiperidine-4-carboxylic Acid Related Literature

1. Nanoscale Li, Na, and K ion-conducting polyphosphazenes by atomic layer deposition†

R. Blake Nuwayhid,Daniela Fontecha,Alexander C. Kozen,Angelique Jarry,Sang Bok Lee,Gary W. Rubloff,Keith E. Gregorczyk Dalton Trans., 2022,51, 2068-2082
2. S 17. The component glycerides of Bacury (Platonia insignis, mart.) seed fat

J. Chem. Soc., 1949, S87-S90
3. Self-templating accelerates precipitation of carbamazepine dihydrate during the dissolution of a soluble carbamazepine cocrystal†

Changquan Calvin Sun CrystEngComm, 2017,19, 1156-1159
4. An ambiphilic phosphine/H-bond donor ligand and its application to the gold mediated cyclization of propargylamides†

Srobona Sen,François P. Gabbaï Chem. Commun., 2017,53, 13356-13358
5. Synergetic enhancement of polysulfide chemisorption and electrocatalysis over bicontinuous MoN@N-rich carbon porous nano-octahedra for Li–S batteries†

Peng Wang,Na Li,Zhian Zhang,Bo Hong,Jie Li,Kai Zhang,Keyu Xie,Yanqing Lai J. Mater. Chem. A, 2019,7, 21934-21943
6. Chromatographic separations in phenol-methanol-hydrochloric acid solvents, with special reference to the alkali metals

Analyst, 1957,82, 95-101
7. Crosslinked dendronized polyols as a general approach to brighter and more stable fluorophores†

Ying Li,Yugang Bai,Nan Zheng,Yang Liu,Gretchen A. Vincil,Benjamin J. Pedretti,Jianjun Cheng,Steven C. Zimmerman Chem. Commun., 2016,52, 3781-3784
8. Synthesis and structure of a series of tungsten(ii) and tungsten(vi) diynyl and diyndiyl complexes

Rachel L. Roberts,Horst Puschmann,Judith A. K. Howard,John H. Yamamoto,Arthur J. Carty Dalton Trans., 2003, 1099-1105
9. Surface enrichment promotes the decomposition of benzene from air†

Zhijian Wang,Xuhui Wei,Xiang Huang,Shuli Bai,Jiazang Chen Catal. Sci. Technol., 2022,12, 2340-2345
10. General and physical chemistry

J. Chem. Soc., 1877,31, 676-683

Related Categories

Other Chemical Reagents

Cas no 84163-42-8 (1-Formylpiperidine-4-carboxylic Acid)

1-Formylpiperidine-4-carboxylic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Formylpiperidine-4-carboxylic Acid Security Information

1-Formylpiperidine-4-carboxylic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Formylpiperidine-4-carboxylic Acid Pricemore >>

1-Formylpiperidine-4-carboxylic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

1-Formylpiperidine-4-carboxylic Acid Raw materials

1-Formylpiperidine-4-carboxylic Acid Preparation Products

1-Formylpiperidine-4-carboxylic Acid Suppliers

1-Formylpiperidine-4-carboxylic Acid Related Literature

Related Categories

84163-42-8 (1-Formylpiperidine-4-carboxylic Acid) Related Products